Cas no 158461-46-2 (2-(Pyridin-2-yl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(Pyridin-2-yl)-5-(trifluoromethyl)aniline
• CAS No: 158461-46-2
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 2779870
• Update Time: 2023-08-07

2-(Pyridin-2-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)-5-(trifluoromethyl)aniline
• 2-(pyridin-2-yl)-5-trifluoromethylphenylamine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)8-4-5-9(10(16)7-8)11-3-1-2-6-17-11/h1-7H,16H2
• InChI Key： QMBZKMJAVNHCEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CN=2)=C(C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9